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Introduction

The nickel-catalyzed reaction of silacyclobutanes with aldehydes presents a versatile
methodology for the synthesis of valuable organosilicon compounds. Depending on the
structure of the silacyclobutane, two distinct transformations can occur: ring-opening or ring
expansion. While simple silacyclobutanes tend to undergo a ring-opening reaction to afford
alkoxyallylsilanes, benzosilacyclobutenes participate in a ring expansion with aldehydes to
yield oxasilacyclohexenes.[1][2][3] This ring expansion provides a facile route to 1,2-
bis(hydroxymethyl)benzenes following Tamao-Fleming oxidation.[3] The reaction is catalyzed
by a nickel(0) complex, with the choice of ligand being crucial for achieving high yields.

Reaction Overview & Data

The nickel-catalyzed ring expansion of 1,1-diphenyl-1-silacyclobut-2-ene with various
aldehydes proceeds efficiently to give the corresponding oxasilacyclohexenes. The reaction is
typically carried out using a Ni(cod)z precursor and a phosphine ligand in toluene at elevated
temperatures.

Table 1: Nickel-Catalyzed Ring Expansion of 1,1-
Diphenyl-1-silacyclobut-2-ene with Aldehydes[1][3]
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Entry Aldehyde Product Yield (%)
1 Benzaldehyde 85
4-

2 82
Methylbenzaldehyde
4-

3 80
Methoxybenzaldehyde
4-

4 88
Chlorobenzaldehyde

5 2-Naphthaldehyde 86

6 Cinnamaldehyde 75
Cyclohexanecarboxal

7 60
dehyde

8 Pivalaldehyde 55

Experimental Protocols

General Procedure for the Nickel-Catalyzed Ring
Expansion of Benzosilacyclobutene with Aldehydes

This protocol is a representative example for the nickel-catalyzed ring expansion of a
benzosilacyclobutene with an aldehyde.[1][3]

Materials:

1,1-Diphenyl-1-silacyclobut-2-ene

Aldehyde (e.g., benzaldehyde)

Ni(cod)z (Bis(1,5-cyclooctadiene)nickel(0))

Tricyclohexylphosphine (PCys)

Anhydrous toluene
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e Schlenk tube or similar reaction vessel
o Standard laboratory glassware

 Inert atmosphere (Nitrogen or Argon)
Procedure:

» To a flame-dried Schlenk tube under an inert atmosphere, add Ni(cod)2 (0.025 mmol, 5
mol%) and tricyclohexylphosphine (0.05 mmol, 10 mol%).

e Add anhydrous toluene (2.5 mL) and stir the mixture at room temperature for 10 minutes.

e Add 1,1-diphenyl-1-silacyclobut-2-ene (0.5 mmol, 1.0 equiv).

e Add the corresponding aldehyde (0.6 mmol, 1.2 equiv) to the reaction mixture.

o Seal the Schlenk tube and heat the reaction mixture to 100 °C.

 Stir the reaction at 100 °C for 12 hours.

 After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

» Purify the residue by flash column chromatography on silica gel to afford the desired
oxasilacyclohexene.

Reaction Mechanism and Workflow

The following diagrams illustrate the proposed catalytic cycle for the nickel-catalyzed ring
expansion of silacyclobutanes with aldehydes and a general experimental workflow.
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Caption: Proposed catalytic cycle for the ring expansion.
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Caption: General experimental workflow for the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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